N-nitroso-amlodipine

• Molecular Formula: C20H24ClN3O6
• Molecular Weight: 437.9 g/mol
• InChI: InChI=1S/C20H24ClN3O6/c1-4-30-20(26)18-15(11-29-10-9-22)24(23-27)12(2)16(19(25)28-3)17(18)13-7-5-6-8-14(13)21/h5-8,17H,4,9-11,22H2,1-3H3
• InChIKey: PMGMIECMGGGHHP-UHFFFAOYSA-N

N-Nitroso-Amlodipine Reference Standard Overview

N-Nitroso-amlodipine (CAS 3048033-49-1) is a nitrosamine drug substance-related impurity (NDSRI) derived from the dihydropyridine calcium-channel blocker amlodipine [1]. The U.S. FDA classifies it under the lowest carcinogenic Potency Category 5 with an acceptable intake (AI) limit of 1500 ng/day, reflecting its predicted low risk relative to small-molecule nitrosamines [2]. The compound is formally designated as EP Impurity G and serves as a required reference material for analytical method development, method validation (AMV), and quality control (QC) in amlodipine drug substance and finished product manufacturing [3].

1 EP Impurity G compendial designation for amlodipine

2 FDA Potency Category 5 AI context for method sensitivity planning

3 Requires synthesis-failure documentation for procurement strategy

• [1] Veeprho. N-Nitroso Amlodipine (CAS 3048033-49-1). Product page. URL: https://veeprho.com/pt/impurities/nitroso-amlodipine-impurity/ View Source
• [2] FDA CDER. Nitrosamine Impurity Acceptable Intake Limits. N-nitroso-amlodipine entry: Potency Category 5, AI 1500 ng/day. URL: https://www.fda.gov/search?s=Amoxapine&f[0]=center:815&f[1]=language:1404&f[2]=prod:2312 View Source
• [3] SynZeal. N-Nitroso Amlodipine EP Impurity G. Product page. URL: https://www.synzeal.com/en/n-nitroso-amlodipine-ep-impurity-g View Source

Why Generic Standards Fail for N-Nitroso-Amlodipine

Small-molecule nitrosamine standards such as NDMA or NDEA are structurally, chromatographically, and toxicologically distinct from N-nitroso-amlodipine, an API-specific NDSRI with unique mass spectral fragmentation and retention behavior [1]. Critically, N-nitroso-amlodipine cannot be synthesized under standard or forced nitrosation conditions—10 independent NAP-test synthesis attempts yielded 0% target compound formation, confirmed by HPLC, LC-MS, NMR, and IR [2]. This absolute synthesis failure means no authentic primary reference standard can be produced by conventional routes, and laboratories must rely on vendor synthesis-failure reports or surrogate analytical strategies rather than simply purchasing a generic nitrosamine standard [3].

Small-molecule nitrosamine standards (NDMA, NDEA) are structurally and chromatographically distinct from this NDSRI.

Synthesis failure (0% formation in 10 NAP attempts) means no authentic primary standard exists; generic nitrosamine standards cannot substitute.

Existing multi-analyte nitrosamine LC-MS/MS methods exclude N-nitroso-amlodipine; a dedicated method is required.

• [1] Pharmaceutical Technology. N-Nitrosamine Impurities and FDA's Recommendations for Acceptable Intake Limits. April 4, 2025. Discusses structural uniqueness of NDSRIs vs small-molecule nitrosamines. URL: https://www.pharmtech.com/view/n-nitrosamine-impurities-and-fda-s-recommendations-for-acceptable-intake-limits View Source
• [2] Veeprho. N-Nitroso Amlodipine: Synthesis Attempts and Failure Report (NAP Test). 10 synthesis attempts, 0% formation. URL: https://veeprho.com/impurities/n-nitroso-amlodipine-synthesis-attempts-and-failure-report/ View Source
• [3] USP Nitrosamines Exchange. N-nitroso-amlodipine; N-nitroso-felodipine; synthesis not successful but still listed by FDA and EMA as NDSRIs. November 22, 2023. URL: https://nitrosamines.usp.org/t/n-nitroso-amlodipine-n-nitroso-felodipine-synthesis-not-successfull-but-still-listed-by-fda-and-ema-as-ndsris/ View Source

N-Nitroso-Amlodipine Differentiation Evidence

FDA Acceptable Intake vs. NDMA

N-Nitroso-amlodipine has an FDA-accepted intake limit of 1500 ng/day, placing it in Potency Category 5 (lowest carcinogenic concern) [1]. By direct comparison, the small-molecule nitrosamine NDMA carries an AI of 96 ng/day and NDEA an AI of 26.5 ng/day [2][3]. This represents a 15.6-fold and 56.6-fold higher permissible daily exposure, respectively, derived from the Carcinogenic Potency Categorization Approach (CPCA).

FDA AI vs. NDMA

Head-to-head

1,500 ng/day
vs. NDMA 96 ng/day; NDEA 26.5 ng/day

Supports method sensitivity planning with wider AI margin.

FDA CPCA-derived limits; 15.6× higher vs NDMA.

Evidence Dimension	FDA Acceptable Intake (AI) Limit
Target Compound Data	1500 ng/day (Potency Category 5)
Comparator Or Baseline	NDMA: 96 ng/day; NDEA: 26.5 ng/day
Quantified Difference	15.6× higher vs NDMA; 56.6× higher vs NDEA
Conditions	FDA CDER Recommended AI Limits, Carcinogenic Potency Categorization Approach (CPCA)

Why This Matters

The higher AI limit reduces the sensitivity burden on analytical methods, directly impacting instrument selection, LOQ requirements, and method development cost for amlodipine impurity testing programs.

• [1] Veeprho. N-Nitroso Amlodipine (CAS 3048033-49-1). FDA Potency Category 5, AI 1500 ng/day. URL: https://veeprho.com/pt/impurities/nitroso-amlodipine-impurity/ View Source
• [2] Risk characterization of N-nitrosodimethylamine (NDMA) in pharmaceuticals. FDA AI 96 ng/day. Food and Chemical Toxicology. URL: https://www.sciencedirect.com/science/article/abs/pii/S0278691523005764 View Source
• [3] PhRDA. FDA NDSRI AI limits: NDMA 96 ng/day, NDEA 26.5 ng/day. URL: https://www.phrda.com/2023/08/fda-ndsri-guidance/ View Source

NAP Test Synthesis Failure vs. Routine Standards

Under rigorous nitrosation assay conditions (NAP test protocol), 10 independent synthesis attempts yielded no detectable N-nitroso-amlodipine, confirmed by HPLC, LC-MS, NMR, and IR [1]. In contrast, small-molecule nitrosamines such as NDMA and NDEA are readily synthesized and widely available as certified reference materials from multiple commercial suppliers [2].

NAP Test Synthesis

Class-level

0% formation
10 independent attempts

Indicates synthesis documentation is critical for procurement.

NAP test forced degradation; absolute failure vs. routine nitrosamine synthesis.

Evidence Dimension	Synthesis success rate under forced nitrosation conditions
Target Compound Data	0% (0 of 10 attempts successful)
Comparator Or Baseline	NDMA, NDEA: routine synthesis, commercial availability from ≥10 suppliers
Quantified Difference	Absolute failure vs. routine success
Conditions	NAP test forced degradation (acidic, neutral, mildly basic nitrosating conditions)

Why This Matters

The inability to synthesize an authentic reference standard means procurement must focus on documented synthesis-failure reports and surrogate analytical approaches, fundamentally altering the sourcing strategy compared to standard nitrosamine reference material acquisition.

• [1] Veeprho. N-Nitroso Amlodipine Synthesis Attempts and Failure Report (NAP Test). 10 attempts, 0% formation. URL: https://veeprho.com/impurities/n-nitroso-amlodipine-synthesis-attempts-and-failure-report/ View Source
• [2] Pharmaceutical Technology. N-Nitrosamine Impurities and FDA's Recommendations for Acceptable Intake Limits. Notes commercial availability of small-molecule nitrosamine standards. URL: https://www.pharmtech.com/view/n-nitrosamine-impurities-and-fda-s-recommendations-for-acceptable-intake-limits View Source

Dedicated LC-MS/MS Method Necessitated

N-Nitroso-amlodipine possesses a molecular weight of 437.87 g·mol⁻¹ and the formula C₂₀H₂₄ClN₃O₆, making it structurally and chromatographically distinct from small-molecule nitrosamines such as NDMA (MW 74.08, C₂H₆N₂O) [1]. A recently published LC-APCI-MS/MS method for seven nitrosamines in valsartan-amlodipine tablets achieved detection limits of 0.01–0.06 ppm for the small-molecule analytes but did not include N-nitroso-amlodipine due to its different physicochemical properties, highlighting the need for a dedicated method [2].

Method Necessity

Class-level

Dedicated LC-MS/MS required
MW 437.87 vs. NDMA 74.08

Standard multi-nitrosamine methods exclude this NDSRI; dedicated method investment needed.

Published method for 7 nitrosamines did not include N-nitroso-amlodipine.

Evidence Dimension	Molecular weight and chromatographic behavior
Target Compound Data	MW 437.87 g/mol; requires dedicated LC conditions
Comparator Or Baseline	NDMA: MW 74.08 g/mol; NDEA: MW 102.14 g/mol; suitable for generic nitrosamine methods
Quantified Difference	5.9× higher MW than NDMA; excluded from standard multi-nitrosamine method panels
Conditions	Reversed-phase LC-APCI-MS/MS conditions as described in published method

Why This Matters

Existing multi-analyte nitrosamine methods cannot be directly adopted for N-nitroso-amlodipine, requiring additional method development investment and procurement of compound-specific consumables and columns.

• [1] Veeprho. N-Nitroso Amlodipine technical data: MW 437.87, formula C20H24ClN3O6. URL: https://veeprho.com/pt/impurities/nitroso-amlodipine-impurity/ View Source
• [2] Tandfonline. Highly sensitive LC-APCI-MS/MS method for quantifying seven nitrosamine impurities in valsartan and amlodipine tablets. Spectroscopy Letters. 2026. N-nitroso-amlodipine not included in analyte panel. URL: https://www.tandfonline.com/doi/full/10.1080/00387010.2025.2505189 View Source

EP Impurity G Compendial Recognition

N-Nitroso-amlodipine is specifically listed as EP Impurity G for amlodipine, indicating a formal pharmacopoeial monograph requirement [1]. By contrast, general nitrosamine contaminants such as NDMA and NDEA are addressed as process impurities without an API-specific EP monograph linked to amlodipine [2].

Compendial Status

Supporting

EP Impurity G
Amlodipine-specific monograph

Mandates specific reference standard for compendial compliance testing.

General nitrosamine impurities lack amlodipine-specific EP designation.

Evidence Dimension	Pharmacopoeial designation status
Target Compound Data	EP Impurity G (amlodipine-specific monograph)
Comparator Or Baseline	NDMA, NDEA: general nitrosamine impurity, no amlodipine-specific EP monograph
Quantified Difference	Specific compendial recognition vs. general impurity classification
Conditions	European Pharmacopoeia monographs for amlodipine and related substances

Why This Matters

The EP-specific designation mandates procurement of the exact EP Impurity G reference standard for compendial compliance testing, precluding substitution with generic nitrosamine standards.

• [1] Veeprho. N-Nitroso Amlodipine EP Impurity G. URL: https://veeprho.com/impurities/n-nitroso-amlodipine-ep-impurity-g/ View Source
• [2] European Pharmacopoeia. General monograph on nitrosamine impurities. NDMA and NDEA as process impurities without API-specific designation for amlodipine. View Source

N-Nitroso-Amlodipine Application Scenarios

ANDA/NDA Regulatory Submission

Regulatory filings for amlodipine drug products require demonstration of nitrosamine impurity control. N-Nitroso-amlodipine's FDA AI of 1500 ng/day (Category 5) [1] sets a quantitative threshold that is 15.6-fold higher than NDMA's 96 ng/day limit [2], allowing less stringent analytical sensitivity requirements. However, manufacturers must still provide either a validated method demonstrating absence or a synthesis-failure report (10 failed NAP test attempts) [3] to satisfy FDA and EMA expectations for this NDSRI.

Nitrosamine Method Development & Validation

Because N-nitroso-amlodipine (MW 437.87) cannot be analyzed using standard multi-nitrosamine LC-MS/MS methods—validated methods for seven small-molecule nitrosamines explicitly exclude this NDSRI [4]—laboratories must develop dedicated chromatographic methods. Procurement of the EP Impurity G reference standard and associated synthesis-failure documentation [5] is essential for method specificity validation and system suitability testing.

Forced Degradation Non-Formation Studies

Under EMA and FDA guidance, if a nitrosamine impurity cannot be formed under forced degradation conditions, a synthesis-failure report may substitute for quantitative testing. Veeprho's NAP test report documents 0% formation in 10 independent attempts across acidic, neutral, and basic conditions [3]. This evidence package allows manufacturers to justify the absence of a specification for N-nitroso-amlodipine while still meeting regulatory expectations.

QC Batch Release Testing

For routine QC, the EP Impurity G designation [5] mandates use of the specific N-nitroso-amlodipine reference standard for identification and quantification. The compound's Category 5 potency means that even if detected, the 1500 ng/day AI limit [1] provides a wider compliance margin than for co-occurring small-molecule nitrosamines, optimizing batch disposition decisions.

Application

Selection Property

Validation Focus

Regulatory filing support

FDA Category 5 AI context

AI-threshold compliance documentation

Nitrosamine method development

Dedicated LC-MS/MS method requirement

Method specificity and system suitability

Forced degradation non-formation

Synthesis-failure report availability

Regulatory justification for absence of specification

QC batch release testing

EP Impurity G reference standard

Identification, quantification, wider AI margin

• [1] Veeprho. N-Nitroso Amlodipine, FDA Potency Category 5, AI 1500 ng/day. URL: https://veeprho.com/pt/impurities/nitroso-amlodipine-impurity/ View Source
• [2] Risk characterization of NDMA. FDA AI 96 ng/day. URL: https://www.sciencedirect.com/science/article/abs/pii/S0278691523005764 View Source
• [3] Veeprho. N-Nitroso Amlodipine Synthesis Attempts and Failure Report (NAP Test). URL: https://veeprho.com/impurities/n-nitroso-amlodipine-synthesis-attempts-and-failure-report/ View Source
• [4] Tandfonline. LC-APCI-MS/MS method for 7 nitrosamines in valsartan-amlodipine tablets. URL: https://www.tandfonline.com/doi/full/10.1080/00387010.2025.2505189 View Source
• [5] Veeprho. N-Nitroso Amlodipine EP Impurity G. URL: https://veeprho.com/impurities/n-nitroso-amlodipine-ep-impurity-g/ View Source